Cas no 105578-68-5 (1,2-Benzenedicarboxylic acid, mono(3-phenyl-2-propenyl) ester)

• Product Name: 1,2-Benzenedicarboxylic acid, mono(3-phenyl-2-propenyl) ester
• CAS No: 105578-68-5
• MF: C₁₇H₁₃O₄
• MW: 281.282725095749
• CID: 97452
• PubChem ID: 71333616
• Update Time: 2025-04-18

1,2-Benzenedicarboxylic acid, mono(3-phenyl-2-propenyl) ester Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenedicarboxylic acid, mono(3-phenyl-2-propenyl) ester
• 2-(3-phenylprop-2-enoxycarbonyl)benzoate
• DTXSID60761842
• 2-{[(3-Phenylprop-2-en-1-yl)oxy]carbonyl}benzoate
• 105578-68-5

• Inchi： 1S/C17H14O4/c18-16(19)14-10-4-5-11-15(14)17(20)21-12-6-9-13-7-2-1-3-8-13/h1-11H,12H2,(H,18,19)/p-1
• InChI Key： LRZHSGQHOUAPBI-UHFFFAOYSA-M
• SMILES： O(C(C1C=CC=CC=1C(=O)[O-])=O)CC=CC1C=CC=CC=1

Computed Properties

• Exact Mass: 281.08138389g/mol
• Monoisotopic Mass: 281.08138389g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 4.4
• Topological Polar Surface Area: 66.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters